Malononitrile
Malononitrile
Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
Brand Name:
Vulcanchem
CAS No.:
109-77-3
VCID:
VC0047326
InChI:
InChI=1S/C3H2N2/c4-2-1-3-5/h1H2
SMILES:
C(C#N)C#N
Molecular Formula:
C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight:
66.06 g/mol
Malononitrile
CAS No.: 109-77-3
Reference Standards
VCID: VC0047326
Molecular Formula: C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight: 66.06 g/mol
CAS No. | 109-77-3 |
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Product Name | Malononitrile |
Molecular Formula | C3H2N2 NCCH2CN CH2(CN)2 C3H2N2 |
Molecular Weight | 66.06 g/mol |
IUPAC Name | propanedinitrile |
Standard InChI | InChI=1S/C3H2N2/c4-2-1-3-5/h1H2 |
Standard InChIKey | CUONGYYJJVDODC-UHFFFAOYSA-N |
SMILES | C(C#N)C#N |
Canonical SMILES | C(C#N)C#N |
Boiling Point | 424 to 426 °F at 760 mm Hg (EPA, 1998) 218.5 °C 218-219 °C @ 760 mm Hg 218-220 °C 426°F |
Colorform | Colorless solid White powder or colorless crystals |
Density | 1.191 at 68 °F (EPA, 1998) 1.1910 @ 20 °C/4 °C 1.19 g/cm³ 1.19 |
Flash Point | 266 °F (EPA, 1998) 266 °F (OPEN CUP) 112 °C o.c. (oc) 266°F |
Melting Point | 90 °F (EPA, 1998) 32.0 °C 32 °C 30-34 °C 90°F |
Physical Description | Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals. OtherSolid COLOURLESS CRYSTALS OR WHITE POWDER. White powder or colorless crystals. [Note: Melts above 90°F. Forms cyanide in the body.] |
Description | Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals. Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile. |
Shelf Life | The stability of the molten nitrile decreases with increasing temperature and decreasing purity, but no violent decomposition at below 100 °C has been recorded. |
Solubility | greater than or equal to 100 mg/mL at 72.5° F (NTP, 1992) 2.01 M SOL IN ACETIC ACID, CHLOROFORM Soluble in acetone and benzene In water, 1.33X10+5 mg/l @ 25 °C In ethanol, 0.40 g/ml @ 25 °C; in ether, 0.20 g/ml @ 25 °C Solubility in water, g/100ml at 20 °C: 13.3 (moderate) 13% |
Synonyms | Propanedinitrile; Cyanoacetonitrile; Dicyanomethane; Malondinitrile; Malonic Acid Dinitrile; Malonodinitrile; Dicyanomethane; Methylene Cyanide; Methylenedinitrile; NSC 3769 |
Vapor Density | Relative vapor density (air = 1): 2.3 |
Vapor Pressure | 0.20 mmHg 0.200 mm Hg @ 25 °C Vapor pressure, Pa at 25 °C: 27 |
PubChem Compound | 8010 |
Last Modified | Nov 11 2021 |
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